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Compound of Interest

Compound Name: 3-Chloro-4-nitrobenzonitrile

Cat. No.: B1354924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for two isomeric forms of chloro-nitrobenzonitrile: 3-Chloro-4-
nitrobenzonitrile (CAS No. 34662-29-8) and 4-Chloro-3-nitrobenzonitrile (CAS No. 939-80-0).

Understanding the distinct safety profiles of these chemical intermediates is paramount for

ensuring laboratory safety and mitigating potential risks during research and development

activities.

Section 1: Chemical Identification and Physical
Properties
A clear distinction between the two isomers is crucial for accurate risk assessment. The

physical and chemical properties of each compound are summarized below.

Table 1: Physical and Chemical Properties of Chloro-Nitrobenzonitrile Isomers
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Property
3-Chloro-4-
nitrobenzonitrile

4-Chloro-3-
nitrobenzonitrile

CAS Number 34662-29-8 939-80-0[1]

Molecular Formula C₇H₃ClN₂O₂[2] C₇H₃ClN₂O₂[1]

Molecular Weight 182.56 g/mol [2] 182.56 g/mol [3]

Appearance Solid Light yellow powder/solid[1]

Melting Point Not available 98-100 °C[3]

Boiling Point Not available Not available

Solubility Not available Not available

Section 2: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information. The classifications for the two

isomers highlight their potential health risks.

Table 2: GHS Hazard Classification
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Hazard Class
3-Chloro-4-
nitrobenzonitrile

4-Chloro-3-
nitrobenzonitrile

Acute Toxicity, Oral Category 4[4]
Not classified (May be harmful

if swallowed)[1]

Acute Toxicity, Dermal Category 4[4] Not classified

Acute Toxicity, Inhalation Category 4[4] Not classified

Skin Corrosion/Irritation
Not classified (No data

available)[4]
Category 2[1][5]

Serious Eye Damage/Eye

Irritation

Not classified (No data

available)[4]
Category 2[1][5]

Specific Target Organ Toxicity

(Single Exposure)

Not classified (No data

available)[4]

Category 3 (Respiratory

system)[3][5]

Hazard Statements:

3-Chloro-4-nitrobenzonitrile:

H302: Harmful if swallowed.[4]

H312: Harmful in contact with skin.[4]

H332: Harmful if inhaled.[4]

4-Chloro-3-nitrobenzonitrile:

H315: Causes skin irritation.[3][6]

H319: Causes serious eye irritation.[3][6]

H335: May cause respiratory irritation.[3][6]

Section 3: Toxicological Data
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Quantitative toxicological data is essential for a complete understanding of a substance's

potential for harm. While data for 3-Chloro-4-nitrobenzonitrile is limited, an oral LD50 value

has been reported for its isomer.

Table 3: Acute Toxicity Data

Isomer Route Species Value Reference

4-Chloro-3-

nitrobenzonitrile
Oral Rat

LD50 = 2050

mg/kg
[1][5][7]

3-Chloro-4-

nitrobenzonitrile

Oral, Dermal,

Inhalation
- No data available [4]

Section 4: Handling Precautions and Personal
Protective Equipment (PPE)
Adherence to strict handling protocols is critical to minimize exposure and ensure a safe

working environment. The following diagram outlines the decision-making process for selecting

appropriate PPE.
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PPE Selection for Handling Chloro-Nitrobenzonitriles

Start: Handling
Chloro-Nitrobenzonitrile

Is the work area
well-ventilated?

Work in a certified
chemical fume hood.

No

Use local exhaust
ventilation.

Yes

Standard PPE:
Lab coat, safety glasses,

nitrile gloves

Is there a risk of
splashing?

Wear a face shield.

Yes

Is there a risk of
aerosol generation?

No

Use a NIOSH-approved
respirator with appropriate

cartridges.

Yes

Proceed with work

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for Chloro-Nitrobenzonitriles.
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Key Handling Precautions:

Engineering Controls: Always work in a well-ventilated area, preferably within a certified

chemical fume hood.[4] Eyewash stations and safety showers should be readily accessible.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles. If there is a risk of splashing, a face

shield should also be worn.

Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) are mandatory.[4]

Respiratory Protection: If ventilation is inadequate or there is a risk of generating dust or

aerosols, a NIOSH-approved respirator with appropriate cartridges must be used.

Hygiene Measures: Avoid eating, drinking, or smoking in the work area. Wash hands

thoroughly after handling. Contaminated clothing should be removed and laundered before

reuse.[4]

Section 5: First Aid and Emergency Procedures
In the event of an exposure or spill, prompt and appropriate action is crucial.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1][4]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation develops.[1][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][4]
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The following diagram illustrates a logical workflow for handling a chemical spill of chloro-

nitrobenzonitrile.

Spill Response for Chloro-Nitrobenzonitriles

Spill Occurs

Evacuate immediate area
and alert others.

Don appropriate PPE
(respirator, gloves, goggles,

lab coat).

Contain the spill with
inert absorbent material
(e.g., vermiculite, sand).

Carefully collect absorbed
material into a sealed,
labeled container for

hazardous waste.

Decontaminate the spill area
with a suitable solvent followed

by soap and water.

Dispose of waste and
contaminated PPE according

to institutional and local
regulations.

Report the incident to the
appropriate safety personnel.
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Caption: Spill Response Workflow for Chloro-Nitrobenzonitriles.

Section 6: Experimental Protocols for Safety
Assessment
Detailed experimental protocols for the toxicological assessment of these specific compounds

are not publicly available. However, standardized methodologies, such as those provided by

the Organisation for Economic Co-operation and Development (OECD), are typically followed.

General Methodologies:

Acute Oral Toxicity (OECD Guideline 423: Acute Toxic Class Method): This method involves

a stepwise procedure with the use of a limited number of animals.[8][9] A starting dose is

administered to a group of animals, and the outcome determines the subsequent dose for

the next group. Observations for signs of toxicity and mortality are made over a 14-day

period.[2]

In Vitro Skin Irritation (OECD Guideline 439: Reconstructed Human Epidermis Test Method):

This in vitro method uses a three-dimensional model of the human epidermis.[3][10] The test

chemical is applied to the tissue surface, and cell viability is measured to determine the

potential for skin irritation.[11]

Acute Eye Irritation/Corrosion (OECD Guideline 405): This test is typically conducted in

albino rabbits.[12] A single dose of the substance is applied to one eye, and the effects on

the cornea, iris, and conjunctiva are observed and scored at specific intervals.[13] In vitro

alternatives are increasingly used to reduce animal testing.

Section 7: Potential Mechanism of Action and
Signaling Pathways
Information on the specific signaling pathways affected by these compounds is limited.

However, for 3-Chloro-4-nitrobenzonitrile, there is evidence to suggest it may act as an

inhibitor of certain transferase enzymes, including

phosphatidylcholine:phosphatidylethanolamine N-methyltransferase (PCMT), phospholipase
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A2, phospholipase C, and serine/threonine protein kinases.[14] Enzyme inhibition is a critical

mechanism through which chemicals can exert toxic effects.

The following diagram illustrates a simplified, hypothetical signaling pathway that could be

disrupted by an enzyme inhibitor.

Hypothetical Signaling Pathway Disruption by Enzyme Inhibition

Substrate

Enzyme
(e.g., Transferase)

Product Adverse Cellular
Effect / Toxicity

Normal Cellular
Response

3-Chloro-4-nitrobenzonitrile
(Inhibitor)

Click to download full resolution via product page

Caption: Hypothetical Disruption of a Signaling Pathway by an Enzyme Inhibitor.

For 4-Chloro-3-nitrobenzonitrile, no specific information on its mechanism of action or

interaction with signaling pathways was found in the reviewed safety literature. Its toxicity is

likely related to its irritant properties and potential to cause respiratory distress.
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Section 8: Conclusion
3-Chloro-4-nitrobenzonitrile and 4-Chloro-3-nitrobenzonitrile, while isomers, present distinct

hazard profiles that necessitate careful and informed handling. 3-Chloro-4-nitrobenzonitrile is

classified as harmful by ingestion, skin contact, and inhalation, while 4-Chloro-3-

nitrobenzonitrile is a known skin and eye irritant and may cause respiratory irritation.

Researchers, scientists, and drug development professionals must consult the specific Safety

Data Sheet for the isomer in use and implement robust safety protocols, including the use of

appropriate engineering controls and personal protective equipment. A thorough understanding

of the potential hazards and emergency procedures is essential for maintaining a safe

laboratory environment when working with these versatile chemical intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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